Cas no 5350-56-1 (Benzenamine,4-methoxy-2,6-dinitro-)

• Product Name: Benzenamine,4-methoxy-2,6-dinitro-
• CAS No: 5350-56-1
• MF: C₇H₇N₃O₅
• MW: 213.147581338882
• CID: 377973
• PubChem ID: 138470
• Update Time: 2025-04-19

Benzenamine,4-methoxy-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-methoxy-2,6-dinitro-
• 4-methoxy-2,6-dinitroaniline
• p-Anisidine, 2,6-dinitro-,
• 2.6-Dinitro-p-anisidin
• 3.5-Dinitro-4-amino-anisol
• 3.5-Dinitro-4-amino-phenol-methylaether
• 4-amino-1-methoxy-3,5-dinitrobenzene
• 4-Methoxy-2,6-dinitro-anilin
• 4-methoxy-2,6-dinitro-aniline
• 4-methoxy-2,6-dinitro-phenylamine
• AC1L3CVJ
• NSC42
• T0500-4356
• NSC 42
• SCHEMBL6639064
• 5350-56-1
• AKOS002529162
• Z56760366
• DTXSID80201715
• 2,6-DINITRO-4-METHOXYANILINE
• NSC-42
• GZZJZWYIOOPHOV-UHFFFAOYSA-N
• p-Anisidine, 2,6-dinitro-
• 3,5-Dinitro-4-aminoanisol
• SR-01000025561-1
• SR-01000025561

• Inchi： 1S/C7H7N3O5/c1-15-4-2-5(9(11)12)7(8)6(3-4)10(13)14/h2-3H,8H2,1H3
• InChI Key： GZZJZWYIOOPHOV-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.03861
• Monoisotopic Mass: 213.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 121.53
• LogP: 2.72140